![molecular formula C52H86O23 B1237943 Methyl protogracillin](/img/structure/B1237943.png)
Methyl protogracillin
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Description
Methyl protogracillin is a natural product found in Tribulus terrestris and Dioscorea septemloba with data available.
Scientific Research Applications
Cytotoxicity Against Cancer Cell Lines Methyl protogracillin, a furostanol saponin isolated from the rhizome of Dioscorea collettii, has shown significant cytotoxicity against various human cancer cell lines. Notably, it exhibited particular selectivity against colon cancer, central nervous system (CNS) cancer, melanoma, renal cancer, and breast cancer cell lines, suggesting its potential as an anticancer agent (Hu & Yao, 2001).
Identification and Isolation from Dioscorea collettii Further studies identified this compound as one of several furostanol glycosides isolated from Dioscorea collettii. These compounds, including this compound, displayed cytotoxic activities against the K562 cancer cell line, indicating their potential as antineoplastic agents (Hu et al., 1997).
Novel Mechanisms of Action The cytotoxicity of this compound and related compounds against human cancer cells suggests novel mechanisms of action. These compounds do not have similar cytotoxicity patterns to other compounds in the NCI's anticancer drug screen database, indicating their unique action pathways (Hu & Yao, 2003).
Metabolic Profiling in Costus speciosus Metabolic profiling of Costus speciosus revealed a high quantity of steroidal saponins, including this compound. This discovery is significant for understanding the plant's pharmacological potential and could guide further research into the applications of these compounds (Kumar et al., 2018).
Efficient Preparation Methods Research into efficient preparation methods for compounds related to this compound, like Prosapogenin A, highlights the importance of developing convenient and efficient methods for obtaining these pharmacologically active substances. Such developments could enhance their practical use in anticancer therapies (Xie et al., 2022).
properties
Molecular Formula |
C52H86O23 |
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Molecular Weight |
1079.2 g/mol |
IUPAC Name |
2-[5-hydroxy-6-(hydroxymethyl)-2-[[(1S,2S,4S,7S,8R,9S,12S,13R,16S)-6-methoxy-7,9,13-trimethyl-6-[(3R)-3-methyl-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutyl]-5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-en-16-yl]oxy]-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol |
InChI |
InChI=1S/C52H86O23/c1-21(20-67-46-41(63)39(61)35(57)30(17-53)70-46)9-14-52(66-6)22(2)33-29(75-52)16-28-26-8-7-24-15-25(10-12-50(24,4)27(26)11-13-51(28,33)5)69-49-45(74-47-42(64)38(60)34(56)23(3)68-47)44(37(59)32(19-55)72-49)73-48-43(65)40(62)36(58)31(18-54)71-48/h7,21-23,25-49,53-65H,8-20H2,1-6H3/t21-,22+,23?,25+,26-,27+,28+,29+,30?,31?,32?,33+,34?,35?,36?,37?,38?,39?,40?,41?,42?,43?,44?,45?,46?,47?,48?,49?,50+,51+,52?/m1/s1 |
InChI Key |
LOSNTJHBTWBJCC-UOJDEKDCSA-N |
Isomeric SMILES |
C[C@H]1[C@H]2[C@H](C[C@@H]3[C@@]2(CC[C@H]4[C@H]3CC=C5[C@@]4(CC[C@@H](C5)OC6C(C(C(C(O6)CO)O)OC7C(C(C(C(O7)CO)O)O)O)OC8C(C(C(C(O8)C)O)O)O)C)C)OC1(CC[C@@H](C)COC9C(C(C(C(O9)CO)O)O)O)OC |
Canonical SMILES |
CC1C2C(CC3C2(CCC4C3CC=C5C4(CCC(C5)OC6C(C(C(C(O6)CO)O)OC7C(C(C(C(O7)CO)O)O)O)OC8C(C(C(C(O8)C)O)O)O)C)C)OC1(CCC(C)COC9C(C(C(C(O9)CO)O)O)O)OC |
synonyms |
methyl protogracillin NSC-698792 NSC698792 |
Origin of Product |
United States |
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